Cas no 1805583-31-6 (Ethyl 3-bromo-2-cyano-5-ethylphenylacetate)

• Product Name: Ethyl 3-bromo-2-cyano-5-ethylphenylacetate
• CAS No: 1805583-31-6
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• CID: 4943777
• Update Time: 2025-05-20

Ethyl 3-bromo-2-cyano-5-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-cyano-5-ethylphenylacetate

• Inchi： 1S/C13H14BrNO2/c1-3-9-5-10(7-13(16)17-4-2)11(8-15)12(14)6-9/h5-6H,3-4,7H2,1-2H3
• InChI Key： VDDJKWQJADNFTG-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC)C=C(C=1C#N)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-bromo-2-cyano-5-ethylphenylacetate

Recent Advances in the Study of Ethyl 3-bromo-2-cyano-5-ethylphenylacetate (CAS: 1805583-31-6): A Comprehensive Research Brief

Ethyl 3-bromo-2-cyano-5-ethylphenylacetate (CAS: 1805583-31-6) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its bromo, cyano, and ethyl functional groups, has shown promising potential in various applications, including medicinal chemistry and drug development. The compound's unique structural features make it a valuable intermediate for synthesizing more complex molecules with potential therapeutic effects.

Recent studies have focused on the synthesis and characterization of Ethyl 3-bromo-2-cyano-5-ethylphenylacetate, with particular attention to its reactivity and potential as a building block for pharmaceuticals. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry to confirm the compound's purity and structural integrity. These studies have laid the groundwork for further exploration of its biological activities and potential applications in drug discovery.

One of the key areas of investigation has been the compound's role in the synthesis of novel kinase inhibitors. Preliminary results suggest that derivatives of Ethyl 3-bromo-2-cyano-5-ethylphenylacetate may exhibit inhibitory activity against specific protein kinases involved in various disease pathways. This finding has sparked interest in developing targeted therapies for conditions such as cancer and inflammatory diseases, where kinase modulation plays a crucial role.

In addition to its potential therapeutic applications, researchers have also explored the compound's utility in material science. The presence of both electron-withdrawing (cyano and bromo) and electron-donating (ethyl) groups in its structure makes it an interesting candidate for studying electronic effects in conjugated systems. These properties could be leveraged in the development of new organic electronic materials with tailored optoelectronic characteristics.

The safety profile and pharmacokinetic properties of Ethyl 3-bromo-2-cyano-5-ethylphenylacetate are currently under investigation. Early toxicological studies indicate that the compound requires careful handling due to its reactive functional groups, but shows manageable toxicity profiles at therapeutic concentrations. These findings are crucial for determining its suitability as a pharmaceutical intermediate and for guiding future formulation development.

Looking ahead, researchers are focusing on optimizing the synthetic routes for Ethyl 3-bromo-2-cyano-5-ethylphenylacetate to improve yield and scalability. Green chemistry approaches are being explored to minimize environmental impact while maintaining high product quality. These efforts are expected to facilitate broader adoption of this compound in both academic and industrial research settings.

In conclusion, Ethyl 3-bromo-2-cyano-5-ethylphenylacetate (CAS: 1805583-31-6) represents a versatile and promising compound with multiple potential applications in pharmaceutical development and materials science. Ongoing research continues to uncover new aspects of its chemistry and biological activity, positioning it as an important focus area in contemporary chemical biology research. Future studies will likely explore its full therapeutic potential and investigate its mechanism of action at the molecular level.